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Compound of Interest

Compound Name: Canfosfamide Hydrochloride

CAS No.: 439943-59-6

Cat. No.: B612238

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Canfosfamide (formerly known as TLK286) is a glutathione analog prodrug designed for

targeted cancer therapy. Its mechanism of action relies on the elevated levels of glutathione S-

transferase P1-1 (GST P1-1), an enzyme frequently overexpressed in a variety of solid tumors,

including ovarian and non-small cell lung cancer.[1][2] In the presence of GST P1-1,

Canfosfamide is activated, releasing a potent DNA alkylating agent.[1][3] This active metabolite

forms covalent bonds with nucleic acids and proteins, inducing cellular stress and ultimately

leading to apoptosis in cancer cells.[3] This targeted activation makes Canfosfamide selectively

cytotoxic to tumor cells while sparing normal tissues with lower GST P1-1 expression.[2]

These application notes provide detailed protocols for two common cell viability assays, the

MTT and CellTiter-Glo® assays, to quantitatively assess the cytotoxic effects of Canfosfamide

on cancer cell lines.
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Mechanism of Action of Canfosfamide
The cytotoxic activity of Canfosfamide is initiated by its enzymatic activation within cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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